2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(m-tolyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C27H24N4O2/c1-18-7-6-10-21(13-18)29-24(32)16-31-23-12-11-19(2)14-22(23)25-26(31)27(33)30(17-28-25)15-20-8-4-3-5-9-20/h3-14,17H,15-16H2,1-2H3,(H,29,32)
• InChI Key: YNBHFGHVUUBONE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C3=C(C=C(C=C3)C)C4=C2C(=O)N(C=N4)CC5=CC=CC=C5
• Molecular Formula: C27H24N4O2
• Molecular Weight: 436.5 g/mol

Description

2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O2 and its molecular weight is 436.515. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives Acetamide derivatives, including the compound , have been the subject of extensive research due to their biological relevance and commercial importance. Over the years, substantial information has been added to our understanding of the biological consequences of exposure to these chemicals. The study outlines the varying biological responses among acetamide derivatives, reflecting the material's biology and its usage or proposed usage. Crucially, data for each of the chemicals is considered separately, highlighting the unique properties and responses of each compound (Kennedy, 2001).

Pyrrolobenzimidazoles in Cancer Treatment The compound is related to the pyrrolobenzimidazole or azomitosene ring system, which has been shown to represent a new and useful class of antitumor agents. The pyrrolobenzimidazoles have advantages over other antitumor agents, displaying distinct biological actions. Particularly, certain derivatives can act as DNA intercalating agents and inhibit specific processes in DNA dynamics, showcasing their potential in cancer therapeutics (Skibo, 1998).

Thiophene Analogues and Carcinogenicity Evaluation While not directly linked to the compound , research into thiophene analogues of carcinogens provides insights into the systematic approach towards understanding the carcinogenic potential of structurally novel compounds. The study underscores the importance of evaluating new chemical entities for potential carcinogenicity, offering a pathway for assessing the compound (Ashby et al., 1978).

Zaleplon and Sedative Hypnotic Use Zaleplon, structurally similar to the compound , is recognized for its sedative-hypnotic properties, offering insights into the potential pharmacological interactions and applications of similar compounds. The compound's recognition by animals as a benzodiazepine agent and its diverse biological actions are notable, hinting at the possible biological pathways and actions the compound might be involved in (Heydorn, 2000).